Cas no 56964-73-9 (S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine)

• Product Name: S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine
• CAS No: 56964-73-9
• MF: C₁₇H₁₇N₅O₇S
• MW: 435.411182165146
• CID: 855000
• PubChem ID: 20055595
• Update Time: 2025-04-19

S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine Chemical and Physical Properties

Names and Identifiers

• 6-[(2-Hydroxy-5-nitrobenzyl)thio]-9-β-D-ribofuranosylpurine
• S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine
• S-(2-HYDROXY-5-NITROBENZYL)-6-THIOINOSINE
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-hydroxy-5-nitrophenyl)methylsulfanyl]purin-9-yl]oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-(2-hydroxy-5-nitrobenzylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• MFCD00005744
• S-(2-Hydroxy-5-nitrobenzyl)-6-thioinosine, 97%
• 6-[(2-Hydroxy-5-nitrobenzyl)thio]-9-beta-D-ribofuranosylpurine
• DTXSID10601966
• 6-{[(2-Hydroxy-5-nitrophenyl)methyl]sulfanyl}-9-beta-D-ribofuranosyl-9H-purine
• SCHEMBL1763081
• R8V77RPA42
• UNII-R8V77RPA42
• (2R,3R,4S,5R)-2-(6-((2-Hydroxy-5-nitrobenzyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CHEMBL260882
• BDBM50412042
• 6-(2-Hydroxy-5-nitrobenzyl)thioinosine
• (2R,3R,4S,5R)-2-(6-{[(2-hydroxy-5-nitrophenyl)methyl]sulfanyl}-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 56964-73-9

• Inchi： 1S/C17H17N5O7S/c23-4-11-13(25)14(26)17(29-11)21-7-20-12-15(21)18-6-19-16(12)30-5-8-3-9(22(27)28)1-2-10(8)24/h1-3,6-7,11,13-14,17,23-26H,4-5H2/t11-,13-,14-,17-/m1/s1
• InChI Key： UNTSTPIAQOSGHD-LSCFUAHRSA-N
• SMILES： S(CC1C=C(C=CC=1O)[N+](=O)[O-])C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 435.08500
• Monoisotopic Mass: 435.08486907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 205Ų

Experimental Properties

• PSA: 204.87000
• LogP: 0.86710

S-(2-Hydroxy-5-nitrobenzoyl)-6-thioinosine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38